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Compound of Interest

Compound Name: Salazodin

Cat. No.: B1219854

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salazodin, also known by its IUPAC name 2-hydroxy-5-[[4-[(6-methoxypyridazin-3-
yl)sulfamoyl]phenyl]diazenyl]benzoic acid, is a sulfonamide compound with the chemical
formula C18H15N506S.[1][2][3] It is structurally related to sulfasalazine and is recognized for
its antibacterial and anti-inflammatory properties. This technical guide provides a
comprehensive overview of the molecular structure, chemical properties, and known biological
activities of Salazodin, tailored for professionals in research and drug development. While
experimental data for Salazodin is limited in publicly accessible literature, this guide
consolidates available information, including predicted properties and data from closely related
compounds where noted.

Molecular Structure and Identification

Salazodin is a complex organic molecule characterized by a salicylic acid moiety linked to a
sulfamoyl-phenyl-pyridazine group through an azo bond.

Key Structural Features:
» Salicylic Acid Core: Provides anti-inflammatory properties.

e Azo Bond (-N=N-): Links the two main aromatic systems.
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e Sulfonamide Group (-SO2NH-): Contributes to its antibacterial activity.
e Pyridazine Ring: A six-membered heterocyclic ring containing two nitrogen atoms.

Chemical Identifiers:

Identifier Value

CAS Number 22933-72-8

Molecular Formula C18H15N506S

Molecular Weight 429.41 g/mol
2-hydroxy-5-[[4-[(6-methoxypyridazin-3-

IUPAC Name Y Y34 Yy
yl)sulfamoyl]phenyl]diazenyllbenzoic acid
Salazodine, Salazopyridazine, 5-(p-(6-methoxy-

Synonyms . o .
3-pyridazinylsulfamoyl)-phenylazo)-salicylic acid
COC1=CC=C(N=NC2=CC=C(C=C2)S(=0)

SMILES

(=0)NC2=NN=C(C=C2)OC)C(0)=0

Physicochemical Properties

A summary of the available physicochemical data for Salazodin is presented below. It is
important to note that some of these values are predicted through computational models due to
the scarcity of published experimental data.
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Property

Value

Source

Physical State

Solid, Yellow to orange powder

[1]14]

Melting Point

240-245 °C (decomposes) for

Sulfasalazine

[5]

Boiling Point (Predicted)

764.1£70.0 °C

[4]16]

Density (Predicted) 1.54 + 0.1 g/cm3 [41[6]

pKa (Predicted) 2.70+0.10 [1][6]
- DMSO: 125 mg/mL (with

Solubility [4]

sonication)

Practically insoluble in water,

ether, benzene, chloroform

[5]

Very slightly soluble in ethanol

[5]

Soluble in alkali hydroxides

[5]

Experimental Protocols
Synthesis of Salazodin

A general method for the synthesis of Salazodin, as described in patent literature for related

compounds, involves a two-step process: diazotization followed by a coupling reaction.[7]

Step 1: Diazotization of 6-methoxy-3-(phenylsulfonamido)pyridazine

» Dissolve the starting sulfonamide in an aqueous solution of hydrochloric acid.

e Cool the solution to 0-5 °C in an ice bath.

» Slowly add a solution of sodium nitrite in water while maintaining the temperature below 5

°C.

o Stir the mixture for a short period to ensure complete formation of the diazonium salt.

Step 2: Coupling Reaction with Salicylic Acid
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In a separate vessel, dissolve salicylic acid in an agueous solution of sodium hydroxide.
Cool this solution to 5-10 °C.

Slowly add the previously prepared diazonium salt solution to the salicylic acid solution while
maintaining the temperature and pH. The pH is typically kept alkaline to facilitate the
coupling reaction.

Azo coupling occurs, leading to the formation of Salazodin, which will precipitate out of the
solution.

The resulting solid is collected by filtration and washed with water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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